Verucerfont
Verucerfont
Verucerfont has been used in trials studying the treatment of Congenital Adrenal Hyperplasia.
Brand Name:
Vulcanchem
CAS No.:
885220-61-1
VCID:
VC0546717
InChI:
InChI=1S/C22H26N6O2/c1-7-18(22-24-15(5)27-30-22)25-19-11-13(3)23-21-20(14(4)26-28(19)21)17-9-8-16(29-6)10-12(17)2/h8-11,18,25H,7H2,1-6H3/t18-/m0/s1
SMILES:
CCC(C1=NC(=NO1)C)NC2=CC(=NC3=C(C(=NN23)C)C4=C(C=C(C=C4)OC)C)C
Molecular Formula:
C22H26N6O2
Molecular Weight:
406.5 g/mol
Verucerfont
CAS No.: 885220-61-1
Cat. No.: VC0546717
Molecular Formula: C22H26N6O2
Molecular Weight: 406.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Verucerfont has been used in trials studying the treatment of Congenital Adrenal Hyperplasia. |
|---|---|
| CAS No. | 885220-61-1 |
| Molecular Formula | C22H26N6O2 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | 3-(4-methoxy-2-methylphenyl)-2,5-dimethyl-N-[(1S)-1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine |
| Standard InChI | InChI=1S/C22H26N6O2/c1-7-18(22-24-15(5)27-30-22)25-19-11-13(3)23-21-20(14(4)26-28(19)21)17-9-8-16(29-6)10-12(17)2/h8-11,18,25H,7H2,1-6H3/t18-/m0/s1 |
| Standard InChI Key | VKHVAUKFLBBZFJ-SFHVURJKSA-N |
| Isomeric SMILES | CC[C@@H](C1=NC(=NO1)C)NC2=CC(=NC3=C(C(=NN23)C)C4=C(C=C(C=C4)OC)C)C |
| SMILES | CCC(C1=NC(=NO1)C)NC2=CC(=NC3=C(C(=NN23)C)C4=C(C=C(C=C4)OC)C)C |
| Canonical SMILES | CCC(C1=NC(=NO1)C)NC2=CC(=NC3=C(C(=NN23)C)C4=C(C=C(C=C4)OC)C)C |
| Appearance | Solid powder |
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